N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C23H28ClN3O3
• Molecular Weight: 429.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C23H28ClN3O3/c1-16(2)23(29)27-11-9-26(10-12-27)21-8-7-18(14-20(21)24)25-22(28)15-30-19-6-4-5-17(3)13-19/h4-8,13-14,16H,9-12,15H2,1-3H3,(H,25,28)
• InChI Key: BJGHWBPLAGXBBC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C(C)C)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide, also known as CPCA, is a chemical compound that has been widely studied for its potential therapeutic applications. CPCA is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward pathways in the brain.

Mechanism of Action

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide's mechanism of action involves the selective antagonism of the dopamine D3 receptor, which is primarily expressed in the mesolimbic dopaminergic system. By blocking the D3 receptor, this compound can modulate the release of dopamine in this system, which can lead to changes in reward and motivation pathways in the brain. Additionally, this compound has been found to modulate the activity of other neurotransmitter systems such as the serotonin and glutamate systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. This compound has been found to increase the release of dopamine in the nucleus accumbens, a key brain region involved in reward and motivation pathways. This compound has also been found to increase the levels of the neurotransmitter serotonin in the prefrontal cortex, which is involved in mood regulation. Additionally, this compound has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide has several advantages for lab experiments. This compound is a selective antagonist of the dopamine D3 receptor, which allows for the specific modulation of this receptor without affecting other dopamine receptors. This compound has also been found to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, this compound has several limitations. This compound has poor solubility in water, which can limit its use in certain experiments. Additionally, this compound has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide. One potential direction is the investigation of this compound's therapeutic potential in various neurological and psychiatric disorders such as addiction, depression, and schizophrenia. Additionally, the development of more potent and selective D3 receptor antagonists may lead to improved therapeutic outcomes. Furthermore, the investigation of the effects of this compound on other neurotransmitter systems such as the glutamate system may lead to a better understanding of its mechanism of action.

Synthesis Methods

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with 2-(3-methylphenoxy)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product can be purified through column chromatography and characterized through various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, addiction, and depression. This compound's selective antagonism of the dopamine D3 receptor has been found to modulate the mesolimbic dopaminergic system, which is involved in the regulation of reward and motivation pathways in the brain. This compound has also been found to have anxiolytic and antidepressant-like effects in animal models.